Cas no 379219-32-6 (1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine)
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine
-
- Inchi: 1S/C17H25NO10/c1-6-13(23)18-14-16(26-10(4)21)15(25-9(3)20)12(7-24-8(2)19)28-17(14)27-11(5)22/h12,14-17H,6-7H2,1-5H3,(H,18,23)/t12-,14+,15-,16-,17?/m1/s1
- InChI Key: CREWSAARWKDFND-SWAGJOJWSA-N
- SMILES: C1(OC(=O)C)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@@H]1NC(=O)CC
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL5083-100mg |
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine |
379219-32-6 | 95% | 100mg |
£318.00 | 2025-02-21 | |
| Apollo Scientific | BICL5083-250mg |
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine |
379219-32-6 | 95% | 250mg |
£597.00 | 2025-02-21 | |
| Apollo Scientific | BICL5083-500mg |
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine |
379219-32-6 | 95% | 500mg |
£981.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582205-100mg |
(2R,3R,4R,5S)-6-(acetyl-lambda3-oxidanylidene)-2-hydroxy-5-propionamidohexane-1,3,4-triyl triacetate |
379219-32-6 | 98% | 100mg |
¥3303.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582205-250mg |
(2R,3R,4R,5S)-6-(acetyl-lambda3-oxidanylidene)-2-hydroxy-5-propionamidohexane-1,3,4-triyl triacetate |
379219-32-6 | 98% | 250mg |
¥7147.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582205-500mg |
(2R,3R,4R,5S)-6-(acetyl-lambda3-oxidanylidene)-2-hydroxy-5-propionamidohexane-1,3,4-triyl triacetate |
379219-32-6 | 98% | 500mg |
¥10184.00 | 2024-05-16 |
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine
1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine (CAS No. 379219-32-6): A Comprehensive Overview
The compound 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine (CAS No. 379219-32-6) is a highly specialized sugar derivative with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of D-mannosamine, a naturally occurring amino sugar that plays a crucial role in various biological processes. The acetylation and propanoylation modifications in this molecule enhance its stability and reactivity, making it a valuable tool in the synthesis of complex carbohydrates and related bioactive compounds.
Mannosamine itself is a key precursor in the biosynthesis of sialic acids, which are essential components of glycoproteins and glycolipids. The acetylation at positions 1, 3, 4, and 6 of the mannopyranose ring significantly alters the molecule's physicochemical properties. These modifications not only protect the hydroxyl groups from unwanted reactions but also facilitate further functionalization in synthetic pathways. The N-propanoyl group further enhances the molecule's versatility by introducing an aliphatic chain that can participate in various chemical transformations.
Recent studies have highlighted the potential of 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine as a building block for the construction of sialylated glycans. These glycans are critical for cell recognition, immune response modulation, and disease progression. For instance, researchers have utilized this compound to synthesize sialyllactose analogs with enhanced bioavailability for use in infant formulae. The ability to precisely control the acetylation pattern has been instrumental in achieving high yields and purity in these syntheses.
In addition to its role in glycan synthesis, this compound has found applications in drug delivery systems. The acetylated groups provide a stable scaffold for attaching targeting ligands or drug molecules. For example, recent advancements have demonstrated the use of this compound as a carrier for anti-cancer drugs targeting sialic acid-expressing cancer cells. The N-propanoyl group serves as a linker for conjugating these drugs while maintaining the overall stability of the carrier molecule.
The synthesis of 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine involves multi-step procedures that require meticulous control over reaction conditions. Typically, D-mannosamine is subjected to acetylation using acetylating agents such as acetic anhydride under acidic or basic conditions. The subsequent propanoylation step involves reacting the amino group with propionyl chloride or similar reagents to introduce the aliphatic chain. Purification techniques such as column chromatography and recrystallization are employed to ensure high purity of the final product.
From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for confirming the stereochemistry and substitution pattern of the acetyl groups on the mannopyranose ring. MS provides insights into the molecular weight and fragmentation patterns of the compound under different ionization conditions.
Looking ahead, ongoing research is focused on expanding the utility of 1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine into areas such as vaccine development and immunotherapy. Its ability to serve as a versatile scaffold for glycoconjugate synthesis makes it an attractive candidate for designing vaccines with improved immunogenicity. Furthermore, its role in sialic acid metabolism has opened new avenues for studying neurodegenerative diseases where sialic acid levels are implicated.
In conclusion,1
379219-32-6 (1,3,4,6-Tetra-O-acetyl-N-propanoyl-D-mannosamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)